Estrone 3-O-Sulfamate
Estrone 3-O-Sulfamate
Brand Name:
Vulcanchem
CAS No.:
148672-09-7
VCID:
VC0014604
InChI:
InChI=1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N
Molecular Formula:
C18H23NO4S
Molecular Weight:
349.4 g/mol
Estrone 3-O-Sulfamate
CAS No.: 148672-09-7
Reference Standards
VCID: VC0014604
Molecular Formula: C18H23NO4S
Molecular Weight: 349.4 g/mol
| CAS No. | 148672-09-7 |
|---|---|
| Product Name | Estrone 3-O-Sulfamate |
| Molecular Formula | C18H23NO4S |
| Molecular Weight | 349.4 g/mol |
| IUPAC Name | [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] sulfamate |
| Standard InChI | InChI=1S/C18H23NO4S/c1-18-9-8-14-13-5-3-12(23-24(19,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9H2,1H3,(H2,19,21,22)/t14-,15-,16+,18+/m1/s1 |
| Standard InChIKey | RVKFQAJIXCZXQY-CBZIJGRNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OS(=O)(=O)N |
| Synonyms | 3-[(Aminosulfonyl)oxy]estra-1,3,5(10)-trien-17-one; EMATE; Estrone 3-Sulfamate; Estrone O-Sulfamate; Estrone Sulfamate; |
| PubChem Compound | 127676 |
| Last Modified | Nov 11 2021 |
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